Cas no 842136-32-7 (Methyl 5-bromo-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-bromo-2-(trifluoromethyl)benzoate
• CAS No: 842136-32-7
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD14697999
• CID: 1026910
• Update Time: 2025-06-11

Methyl 5-bromo-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(trifluoromethyl)benzoate
• Benzoic acid,5-bromo-2-(trifluoromethyl)-,methyl ester
• METHYL 5-BROMO-2-TRIFLUOROMETHYLBENZOATE
• Methyl5-bromo-2-(trifluoromethyl)benzoate
• Methyl 5-bromo-2-(trifluoromethyl)benzoate (ACI)

• MDL： MFCD14697999
• Inchi： 1S/C9H6BrF3O2/c1-15-8(14)6-4-5(10)2-3-7(6)9(11,12)13/h2-4H,1H3
• InChI Key： NAYMMKZHAIWOSK-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(F)(F)F)=CC=C(Br)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-bromo-2-(trifluoromethyl)benzoate

Recent Advances in the Application of Methyl 5-bromo-2-(trifluoromethyl)benzoate (CAS: 842136-32-7) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-2-(trifluoromethyl)benzoate (CAS: 842136-32-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of trifluoromethyl-substituted aromatic systems, which are known for their enhanced metabolic stability and bioavailability. This research brief aims to summarize the latest findings on the applications and synthetic methodologies involving this compound, providing insights into its role in modern drug discovery and development.

One of the most notable advancements in the use of Methyl 5-bromo-2-(trifluoromethyl)benzoate is its incorporation into the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The trifluoromethyl group was found to significantly enhance the binding affinity of the inhibitors to their target proteins, thereby improving their therapeutic efficacy. This finding underscores the importance of this compound in the design of next-generation anticancer agents.

In addition to its role in kinase inhibitor development, Methyl 5-bromo-2-(trifluoromethyl)benzoate has also been explored as a building block for the synthesis of agrochemicals. A recent report in the journal Bioorganic & Medicinal Chemistry Letters detailed its use in the creation of novel herbicides with improved selectivity and environmental safety. The bromo and trifluoromethyl substituents were critical in modulating the herbicidal activity, offering a promising avenue for the development of sustainable agricultural chemicals.

From a synthetic chemistry perspective, advancements in the catalytic processes involving Methyl 5-bromo-2-(trifluoromethyl)benzoate have been reported. A 2024 study in Advanced Synthesis & Catalysis described a palladium-catalyzed cross-coupling reaction that efficiently functionalizes the bromo group, enabling the rapid assembly of diverse molecular architectures. This methodology has broad applicability in medicinal chemistry, facilitating the expedited discovery of new drug candidates.

In conclusion, Methyl 5-bromo-2-(trifluoromethyl)benzoate (CAS: 842136-32-7) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique structural features and reactivity. Future research is expected to further exploit its potential, particularly in the context of targeted therapies and sustainable chemistry. This brief highlights the compound's pivotal role in advancing scientific and industrial innovations, making it a focal point for ongoing and future studies.